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Compound of Interest

Compound Name: Diglyme-d6
CAS No.: 1189942-73-1
Cat. No.: B564962
. J

This guide provides comprehensive safety protocols and handling procedures for Diglyme-d6
(bis(2-methoxyethyl-d3) ether), a deuterated solvent essential for specialized research
applications. The following sections are designed to equip researchers, scientists, and drug
development professionals with the necessary knowledge to manage the risks associated with
this compound, ensuring a safe laboratory environment. The information presented is
synthesized from authoritative safety data sheets and toxicological resources, emphasizing a
proactive approach to safety through understanding the inherent hazards and implementing
robust control measures.

Introduction to Diglyme-d6 and Its Core Hazards

Diglyme-d6 is the deuterated analog of Diethylene Glycol Dimethyl Ether (Diglyme). In this
isotopic variant, the six hydrogen atoms on the terminal methyl groups are replaced with
deuterium. This substitution makes it a valuable solvent for Nuclear Magnetic Resonance
(NMR) spectroscopy and as a tracer in studies investigating reaction mechanisms and
metabolic pathways.

While the substitution of hydrogen with deuterium, a stable, non-radioactive isotope, does not
alter the fundamental chemical reactivity, the toxicological and physical hazards associated
with the parent molecule, Diglyme, are fully retained. The primary hazards are significant:

e Reproductive Toxicity: Diglyme is a known reproductive toxin, presumed to affect fertility and
cause harm to the unborn child.[1][2]
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» Peroxide Formation: As an ether, Diglyme-d6 can form explosive peroxide crystals upon
exposure to air and light, especially during long-term storage or upon concentration.[1][3]

» Flammability: The solvent is a flammable liquid with a relatively low flash point, and its
vapors can form explosive mixtures with air.[4][5]

This guide is predicated on the principle that Diglyme-d6 should be handled with the same, if
not greater, caution as its non-deuterated counterpart.

GHS Hazard Identification and Classification

Understanding the Globally Harmonized System (GHS) classification is the first step in risk
assessment. Diglyme-d6 falls under the same classification as Diglyme.

GHS Classification Details
Pictograms GHSO02 (Flame), GHS08 (Health Hazard)
Signal Word Danger[5]

H226: Flammable liquid and vapour.[5] H360:
May damage fertility or the unborn child.[2]

Hazard Statements

Prevention: P201, P202, P210, P233, P240,
P241, P242, P243, P280, P281[2] Response:
P303+P361+P353, P308+P313, P370+P378[2]
Storage: P403+P235, P405[2] Disposal: P501[2]

Precautionary Statements

Toxicological Profile: A Deep Dive

The most severe health risk associated with Diglyme-d6 is its reproductive toxicity. The
European Chemicals Agency has classified Diglyme as a Substance of Very High Concern
(SVHC) for this reason.[2]

Reproductive and Developmental Toxicity

Experimental studies on the parent compound, Diglyme, have demonstrated clear adverse
effects on the male reproductive system, including the testes, seminal vesicles, and prostate. It
is presumed to affect fertility and is classified as a substance that may cause harm to the
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unborn child.[1][6] Due to these risks, personnel who are pregnant, planning to become
pregnant, or breastfeeding should avoid exposure. All work with Diglyme-d6 must be
conducted with stringent engineering controls to prevent any possibility of inhalation or dermal
contact.

Other Health Effects

 Inhalation: Vapors may cause drowsiness, dizziness, and irritation to the respiratory system.
[6][7] High concentrations can lead to central nervous system depression.[6]

o Dermal Contact: The substance can be absorbed through the skin, potentially leading to
systemic effects.[1] While not classified as a primary skin irritant, prolonged contact may
cause discomfort.[6] Open cuts or abrasions should never be exposed.[6]

o Eye Contact: May cause slight, transient irritation.[1]

The Influence of Deuteration on Toxicity

The replacement of hydrogen with deuterium creates a stronger C-D bond compared to the C-
H bond. This "kinetic isotope effect" can slow down metabolic processes where the cleavage of
this bond is the rate-determining step. Depending on the metabolic pathway, this can have
variable effects on toxicity.[8] For some compounds, slower metabolism can lead to reduced
formation of a toxic metabolite.[9] However, it could also potentially increase exposure to the
parent compound or shift metabolism to other pathways. Given the established toxicity of
Diglyme, it must be assumed that Diglyme-d6 presents a comparable or potentially modified
toxicological risk. Therefore, no reduction in safety precautions is warranted.

Physical and Chemical Hazards
Flammability

Diglyme-d6 is a flammable liquid. Vapors are heavier than air and can travel to an ignition
source and flash back.[4]
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Property Value

Flash Point 57 °C (135 °F) - closed cup[2]
Boiling Point 162 °C (324 °F)[2]

Melting Point -64 °C (-83 °F)[2]

Vapor Pressure 3.99 hPa at 20 °C

Explosive Limits Upper: 17.4% (V)

All sources of ignition, including open flames, hot surfaces, and static discharge, must be
rigorously excluded from the handling area.[10]

Peroxide Formation

This is a critical and often underestimated hazard. Ethers like Diglyme-d6 react with
atmospheric oxygen to form unstable and potentially explosive peroxides.[1][3] This process is
accelerated by light and heat.[11] Peroxide crystals can form in the liquid or on the threads of
the container cap, which can detonate upon friction from opening the container.[3]

Standard Operating Protocol for Handling Diglyme-
d6

This protocol outlines the minimum requirements for safely handling Diglyme-dé6. All
manipulations must be preceded by a formal hazard assessment.

Obijective: To safely transfer and use Diglyme-d6é while minimizing exposure and preventing
fire or explosion.

Materials:
» Diglyme-d6 in a sealed container
o Appropriate glassware (oven-dried)[12]

* Inert gas supply (Nitrogen or Argon)
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o Syringes and needles for transfer

e Personal Protective Equipment (see Section 6)

Procedure:

e Preparation:

[e]

Ensure a certified chemical fume hood is operational.

o

Clear the fume hood of all unnecessary equipment and potential ignition sources.

[¢]

Position a portable safety shield if working with larger quantities.[13]

[¢]

Ensure an appropriate fire extinguisher (Class B: dry chemical or CO2) is nearby.[5][14]
Do NOT use water.[14]

[¢]

Confirm the location and functionality of the nearest safety shower and eyewash station.[4]
» Container Inspection:

o Before moving the container, visually inspect it for any signs of peroxide formation (e.g.,
crystal formation, discoloration).[15] If crystals are present, DO NOT TOUCH OR OPEN
THE CONTAINER. Cordon off the area and contact your institution's Environmental Health
& Safety (EHS) department immediately.

o Check the date the container was received and opened. Adhere strictly to peroxide testing
and disposal timelines (see Section 7).

 Inert Atmosphere Transfer:

o All transfers should be performed under an inert atmosphere (e.g., nitrogen or argon) to
prevent both moisture contamination and peroxide formation.[12][16]

o For bottles with a septum-sealed cap (e.g., Sure/Seal™), use standard syringe
techniques.

o Purge the receiving vessel with inert gas.
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o Use a clean, dry syringe to pierce the septum and withdraw the required amount of
solvent.

o Dispense the solvent into the reaction vessel.

o Post-Handling:

[e]

Securely close the Diglyme-d6 container.

o

Wipe down the exterior of the container and any spills within the fume hood.

[¢]

Properly quench and dispose of any contaminated materials (e.g., syringe, needles) as
hazardous waste.[6]

[¢]

Wash hands and forearms thoroughly after exiting the lab.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is non-negotiable. The following diagram outlines the
decision-making process for ensuring adequate protection.
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Core PPE Requirement (All Handling Operations)

Splash Goggles or Safety Glasses with Side Shields [8]
Flame-Resistant Lab Coat (fully buttoned) [8]
Appropriate Chemical-Resistant Gloves

Task-Specific Hdzard Assessment

\

Significant Splash
or Explosion Risk?

Yes Yes

Enhanced PPE

Add Full Face Shield [22]

J &

Consider Heavy-Duty or
Nomex® Gloves [8, 16]

Handling >50 mL?

No

Final Check

\4
L Proceed with Work

Click to download full resolution via product page

Caption: PPE selection workflow for handling Diglyme-d6.
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Storage and Peroxide Management

Proper storage is critical for mitigating the risk of peroxide formation.

Storage Conditions:

Store in a dedicated, approved flammable liquids cabinet.[11]

Keep containers tightly closed and sealed to limit air exposure.[10][11]

Store in the original light-resistant (amber) container away from light, heat, and ignition
sources.[3][11]

Do not store in pits, basements, or other areas where vapors may be trapped.[6]

Avoid contact with strong oxidizing agents, acids, and bases.[4]

Peroxide Management Workflow:
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Initial Steps

Receive New Container

Label with 'Date Received'
and 'Date Opened'

In-Use Iiifecycle

Container Opened > 12 months? [17

Test for Peroxides

No

Peroxides > 30 ppm? [10

Yes No

Action Required

Contact EHS for

IMMEDIATE DISPOSAL

Click to download full resolution via product page

Caption: Decision workflow for managing peroxide formation in Diglyme-d6.

Peroxide Testing Protocol:
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o Use commercially available peroxide test strips.

o Apply a drop of the solvent to the strip.

o Compare the resulting color to the chart provided.
» Record the date and result on the container label.
 NEVER test a solvent that has visible crystals.[15]

« If peroxide levels exceed 30 ppm, do not use the solvent and arrange for immediate disposal
through your EHS department.[15]

Emergency Procedures
Spill:

Evacuate the immediate area and alert colleagues.

If the spill is large or outside of a fume hood, evacuate the lab and call emergency services.

For small spills inside a fume hood, use a liquid-absorbent material (e.g., Chemizorb®).

Collect the absorbent material in a sealed container for hazardous waste disposal.

Do not allow the product to enter drains.
Fire:

o If the fire is small and you are trained to do so, use a dry chemical or carbon dioxide
extinguisher.[5]

o For any larger fire, activate the fire alarm, evacuate the area, and call emergency services.
Exposure:

 Inhalation: Move to fresh air immediately. Seek medical attention if symptoms persist.

© 2026 BenchChem. All rights reserved. 10/14 Tech Support


https://www.wcu.edu/WebFiles/PDFs/SAFETYOFFICE_Peroxide_Forming_Chemical_Storage.pdf
https://www.wcu.edu/WebFiles/PDFs/SAFETYOFFICE_Peroxide_Forming_Chemical_Storage.pdf
https://www.echemi.com/sds/2-methoxyethylether-pid_Seven1332.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Skin Contact: Immediately remove all contaminated clothing.[5] Rinse the affected skin area
with copious amounts of water for at least 15 minutes.[5]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper
and lower eyelids. Seek immediate medical attention.

 Ingestion: Rinse mouth. Do not induce vomiting. Seek immediate medical attention.

Waste Disposal

All Diglyme-d6 waste, including contaminated materials and empty containers, must be
disposed of as hazardous waste.[6]

Collect waste in a clearly labeled, sealed container.

Do not mix with other waste streams unless explicitly permitted.

Follow all local, state, and federal regulations for hazardous waste disposal.[6][17]

Empty containers should be triple-rinsed with a suitable solvent (e.g., ethanol); the rinsate
must also be collected as hazardous waste.[15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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